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Fundamentals of Na₂Fe(CO)₄

The table below outlines the basic identifiers, properties, and structural information for Disodium

Tetracarbonylferrate, also known as Collman's Reagent [1].

Category Details

IUPAC Name Disodium tetracarbonylferrate [1]

Other Names Disodium iron tetracarbonyl, Collman's Reagent [1]

Chemical Formula C₄FeNa₂O₄ [1]

Molar Mass 213.87 g/mol [1]

Appearance Colorless solid [1]

Solubility Soluble in tetrahydrofuran, dimethylformamide, dioxane [1]

Structure The iron center in [Fe(CO)₄]²⁻ has a tetrahedral geometry [1]

Key Hazard Pyrophoric (catches fire spontaneously in air) [1]
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Classical Synthetic Applications

The following table summarizes the key reaction methodologies and protocols documented for Na₂Fe(CO)₄,

primarily derived from older organic synthesis literature [1].

Reaction Type Input Substrate Product Key Experimental Steps

| Two-Step Aldehyde Synthesis [1] | Primary alkyl bromides (R-Br) | Aldehyde (R-CHO) | 1. React

Na₂Fe(CO)₄ with R-Br to form alkyl iron intermediate Na[RFe(CO)₄]. 2. Sequentially treat with

triphenylphosphine (PPh₃) and then acetic acid (AcOH). | | Acyl Chloride to Aldehyde [1] | Acyl chlorides

(RCOCl) | Aldehyde (RCHO) | 1. React Na₂Fe(CO)₄ with RCOCl to form an iron acyl complex. 2.

Hydrolyze the complex with hydrochloric acid (HCl). | | Alkyl Complex Formation [1] | Alkyl halides (R-

X) | Alkyl iron complex (Na[RFe(CO)₄]) | React Na₂Fe(CO)₄ with the alkyl halide. This complex is a

precursor to other products. | | Conversion to Carboxylic Acid [1] | Alkyl iron complex (from above) |

Carboxylic Acid (RCO₂H) | Treat the alkyl iron complex with oxygen (O₂) and acid (H⁺). | | Conversion to

Acid Halide [1] | Alkyl iron complex (from above) | Acid Halide (RC(O)X) | Treat the alkyl iron complex

with two equivalents of a halogen (X₂). |

The workflow for its application in transforming alkyl halides into aldehydes or other derivatives can be

visualized as follows:
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Synthetic Pathway for Na₂Fe(CO)₄

Alkyl Halide (R-X)

Alkyl Iron Complex
Na[RFe(CO)₄]

 React with
Na₂Fe(CO)₄

1. Add PPh₃
2. Add AcOH Add O₂, H⁺ Add 2 X₂

Aldehyde (RCHO) Carboxylic Acid
(RCO₂H)

Acid Halide
(RC(O)X)

Click to download full resolution via product page

Suggestions for Further Research

The lack of direct comparative data suggests that Na₂Fe(CO)₄ may be a specialized reagent whose utility is

well-established in specific, classical transformations rather than as a competitive option in modern cross-

coupling methodologies. To continue your research, you could:

Consult Specialized Databases: Search platforms like Reaxys or SciFinder using the reactions

listed above as starting points. You may find more recent publications or patents that compare the
efficiency of these methods against newer catalysts.

Explore Modern Alternatives: The field of organometallic chemistry has advanced significantly. You
might find more robust and widely compared data on modern palladium-catalyzed cross-coupling
reactions (e.g., Suzuki, Negishi, Stille reactions) or organocobalt catalysts.
Focus on Niche Applications: Given its air-sensitive nature, modern use of Na₂Fe(CO)₄ might be

confined to niche applications where its specific reactivity is unparalleled, such as the
functionalization of certain polymers [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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